N-benzo[g][1,3]benzothiazol-2-yl-4-[4-(benzo[g][1,3]benzothiazol-2-ylcarbamoyl)phenoxy]benzamide

• IUPAC Name: N-benzo[g][1,3]benzothiazol-2-yl-4-[4-(benzo[g][1,3]benzothiazol-2-ylcarbamoyl)phenoxy]benzamide
• InChI: InChI=1S/C36H22N4O3S2/c41-33(39-35-37-29-19-13-21-5-1-3-7-27(21)31(29)44-35)23-9-15-25(16-10-23)43-26-17-11-24(12-18-26)34(42)40-36-38-30-20-14-22-6-2-4-8-28(22)32(30)45-36/h1-20H,(H,37,39,41)(H,38,40,42)
• InChI Key: ZATGMGRMECSSFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2SC(=N3)NC(=O)C4=CC=C(C=C4)OC5=CC=C(C=C5)C(=O)NC6=NC7=C(S6)C8=CC=CC=C8C=C7
• Molecular Formula: C36H22N4O3S2
• Molecular Weight: 622.7 g/mol

Description

Benzothiazole is a heterocyclic compound; it’s part of many pharmaceuticals and organic compounds. It’s often used in research due to its various biological activities.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The benzothiazole moiety is a bicyclic system consisting of a benzene ring fused to a thiazole ring. The presence of nitrogen and sulfur in the thiazole ring makes it a site for various reactions, leading to a wide range of benzothiazole derivatives.

Chemical Reactions Analysis

Benzothiazole and its derivatives can undergo a variety of chemical reactions, including condensation with aldehydes, cycloaddition reactions, and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzothiazole derivative would depend on its exact structure. Generally, benzothiazoles are solid at room temperature and have a characteristic smell.

Scientific Research Applications

Antitumor Activity

• The compound has been investigated for its antitumor properties. . Further studies could explore its mechanism of action and potential as a cancer therapeutic.

Bioactive Molecule Development

• “4,4’-oxybis(N-(naphtho[2,1-d]thiazol-2-yl)benzamide)” can serve as a building block for designing bioactive molecules. .

Polymer Materials

• The compound’s structure suggests potential for use in polymer materials. .

Electron Paramagnetic Resonance (EPR) Studies

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Functional Group Tolerance

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Construction of Naphtho[2,1-d]oxazole Skeletons

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Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The specific targets can vary depending on the substituents on the thiazole ring .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, often leading to changes in cellular processes . The orientation of the thiazole ring towards the target site can be influenced by the substituents at positions 2 and 4 .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways, leading to a range of biological effects .

Result of Action

Thiazole derivatives are known to have a wide range of biological activities, which suggests that they can induce various molecular and cellular effects .

Safety and Hazards

Like with any chemical compound, the safety and hazards associated with a specific benzothiazole derivative would depend on its exact structure. Some benzothiazoles may be harmful if swallowed, inhaled, or come into contact with the skin.

Future Directions

Benzothiazole and its derivatives are a topic of ongoing research due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for use in pharmaceuticals.